(S)-4-aminohex-5-enoic acid

• IUPAC Name: (4S)-4-aminohex-5-enoic acid
• InChI: InChI=1S/C6H11NO2/c1-2-5(7)3-4-6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-/m1/s1
• InChI Key: PJDFLNIOAUIZSL-RXMQYKEDSA-N
• Canonical SMILES: C=CC(CCC(=O)O)N
• Isomeric SMILES: C=C[C@H](CCC(=O)O)N
• Molecular Formula: C6H11NO2
• DSSTOX Substance ID: DTXSID80224944
• Molecular Weight: 129.16 g/mol
• CAS RN: 74046-07-4

Description

(S)-4-aminohex-5-enoic acid, also known as L-4-AHE, is a non-proteinogenic amino acid that belongs to the family of alpha-amino acids. It is a derivative of glutamic acid and has a unique structure that makes it a valuable tool in scientific research.

Scientific Research Applications

Enzyme Inhibition and Mechanistic Insights

(S)-4-Aminohex-5-enoic acid is notably studied for its enzyme inhibition properties. For instance, it has been found to inhibit L-ornithine:2-oxoacid aminotransferase and 4-aminobutyrate:2-oxoglutarate aminotransferase. This inhibition is valuable for understanding the enzyme mechanisms and exploring potential therapeutic applications (Jung & Seiler, 1978). Additionally, its role as a selective inhibitor of 4-aminobutyric-acid aminotransferase in mammalian brain has been extensively studied, contributing to our understanding of neurotransmitter regulation (Lippert et al., 1977).

Synthesis and Chemical Properties

The compound has also been a subject of research in synthetic chemistry. An efficient asymmetric synthesis method from L-glutamic acid has been developed, demonstrating its potential for large-scale production (Kwon et al., 1992). Understanding its synthesis contributes to the broader field of chemical synthesis and drug development.

Biosynthesis and Biological Role

Research on (S)-4-Aminohex-5-enoic acid extends to its biosynthesis in natural systems. For example, studies on its biosynthesis in Aesculus californica using labeled precursors have provided insights into natural amino acid synthesis pathways (Fowden & Mazelis, 1971). Such studies are crucial in understanding natural biosynthetic pathways and their implications in plant biochemistry.

Pharmacological Research

While focusing on non-pharmacological aspects, it's notable that (S)-4-Aminohex-5-enoic acid has been explored for its potential therapeutic applications, particularly in the context of enzyme inhibition in neurological conditions. This research, although not directly related to drug use and dosage, contributes significantly to our understanding of neurochemistry and potential treatment mechanisms (Metcalf et al., 1977).

Synthesis routes and methods I

Procedure details

A suspension of ethyl 4-trichloroacetoamido-5-hexenoate (0.3 g, 1 mmol) in 6N HCl (10 mL) was heated under reflux 6 H. Then the mixture was concentrated in vacuo, diluted with water (10 mL), washed twice with Acoet, and dried in vacuo to give the title product (0.18 g, 100%). NMR, TLC (NH4OH:EtOH, 3:7) are identical with those of an authentic sample of 4-amino-5-hexenoic acid.

Synthesis routes and methods II

Procedure details

In this reaction 5-vinyl-2-pyrrolidinone (structure 1) is subjected to an acidic hydrolysis thereby producing the desired compound, 4-amino-5-hexenoic acid (structure 2). This acidic hydrolysis is carried out using techniques known in the art. Typically, the 5-vinyl-2-pyrrolidinone is contacted with a strong acid such as hydrochloric acid or trifluoroacteic acid at a temperature above 60° C. in an aqueous solvent system. The 4-amino-5-hexenoic acid is recovered by concentration as is known in the art. The acidic hydrolysis followed by recrystallization produces a yield of 4-amino-5-hexenoic acid of 57-67%. The spent recrystallization liquor can be saved, concentrated, redissolved in ethanol and a second recrystallization can be carried out on this residue which increases the yield of final product by another 10-11%. The yield of 4-amino-5-hexenoic acid which is produced by this process is from 57-67% with one recrystallization and from 70-79% when a second recrystallization is carried out.